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Compound of Interest

Compound Name: Rotundine B

Cat. No.: B1259213

Get Quote

Executive Summary & Chemical Context
In the development of neuroactive phytochemicals, Rotundine (specifically the levorotatory

isomer (-)-Tetrahydropalmatine or L-THP) represents a critical benzylisoquinoline alkaloid

scaffold.[1] While "Rotundine" is the generic synonym for L-THP, isolation protocols often

fractionate extracts into series (Rotundine A, B, C) based on purity or salt forms. For the

purpose of this technical guide, we treat Rotundine B as the target analyte, defined structurally

as (13aS)-2,3,9,10-tetramethoxy-5,8,13,13a-tetrahydro-6H-isoquinolino[3,2-a]isoquinoline.

This guide details a self-validating workflow for the complete structural assignment of

Rotundine B, moving beyond basic characterization to rigorous stereochemical and

regioisomeric confirmation using 1D and 2D Nuclear Magnetic Resonance (NMR).
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Parameter Specification

IUPAC Name
2,3,9,10-tetramethoxy-5,8,13,13a-tetrahydro-

6H-isoquino[3,2-a]isoquinoline

Molecular Formula C₂₁H₂₅NO₄

Monoisotopic Mass 355.1784 Da

Scaffold Class Protoberberine Alkaloid

Key Structural Challenge

Regiochemistry of methoxy groups;

Stereochemistry at C-13a (B/C ring junction).[2]

[3][4]

Sample Preparation & Experimental Setup
Causality: The choice of solvent and concentration is not arbitrary; it dictates the resolution of

the critical B/C ring coupling constants required for stereochemical assignment.

Solvent Selection
Primary Solvent:CDCl₃ (Deuterated Chloroform).

Reasoning: Provides optimal dispersion for the methoxy signals (~3.8 ppm) and distinct

separation of the aliphatic protons in the B/C rings.

Constraint: If the sample is a hydrochloride salt (common in "Rotundine B"

pharmaceutical preparations), the free base must be liberated (using Na₂CO₃/CH₂Cl₂

extraction) or DMSO-d₆ must be used. However, DMSO often broadens exchangeable

protons and increases viscosity, obscuring fine splitting patterns.

Concentration: 10–15 mg in 600 µL solvent for optimal 2D acquisition (HMBC/HSQC) within

reasonable instrument time (128–256 scans).

Instrument Parameters
Field Strength: Minimum 500 MHz recommended to resolve the overlapping multiplets of the

H-5, H-6, and H-13 methylene protons.
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Temperature: 298 K (Standard).

The Elucidation Workflow
The following diagram outlines the logical progression from raw data to 3D structure,

highlighting the specific "decision gates" where data is validated.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1259213?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Crude Isolate
(Rotundine B)

HRMS (ESI+)
Confirm C21H25NO4

[M+H]+ = 356.18

1D NMR (1H, 13C)
Identify Functional Groups

(4x OMe, 2x Ar-H)

Data Gate 1:
Do proton counts match formula?

No (Repurify)

2D Connectivity
(HSQC, COSY, HMBC)

Build Skeleton

Yes

Stereochemistry
(NOESY/ROESY)

Define C-13a Config

Validated Structure
(-)-Tetrahydropalmatine

Click to download full resolution via product page

Caption: Logical workflow for the structural elucidation of Rotundine B, incorporating a

mandatory mass-balance validation gate.
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1D NMR Analysis: Functional Group Inventory
1H NMR Strategy (Proton Assignment)
The 1H spectrum of Rotundine B is characterized by three distinct regions. The integration of

these regions provides the first validation of purity.

Region (ppm) Multiplicity Integration Assignment
Structural
Insight

6.60 – 6.90 2 Singlets 2H H-1, H-4

Para-positioned

protons on Ring

A (typical of 2,3-

substitution).

6.70 – 6.85 AB System (d) 2H H-11, H-12

Ortho-coupled

protons on Ring

D (if 9,10-

substitution).

3.80 – 3.90 4 Singlets 12H -OCH₃

Confirms

tetramethoxy

substitution

pattern.

2.50 – 4.20 Multiplets 9H Aliphatic

Rings B and C

(H-5, H-6, H-8,

H-13, H-13a).

Critical Observation: In L-THP, the proton at C-13a (chiral center) typically appears as a doublet

of doublets (dd) around 3.5–3.6 ppm. Its coupling constants (

) are vital for determining the B/C ring fusion (cis vs. trans).

13C NMR Strategy (Carbon Skeleton)
Using APT (Attached Proton Test) or DEPT-135 is mandatory to distinguish the methylene

carbons in the B/C rings from the methoxy methyls.

Quaternary Carbons: 7 signals (critical for ring junctions).
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Methines (CH): 1 signal (C-13a).

Methylenes (CH2): 4 signals (C-5, C-6, C-8, C-13).

Methyls (CH3): 4 signals (Methoxy groups).

2D NMR: Connectivity and Stereochemistry
This section details the causality of the 2D experiments: why each is performed and what

specific connectivity it proves.

HSQC (Heteronuclear Single Quantum Coherence)
Objective: Map protons to their directly attached carbons.

Protocol: Use phase-sensitive HSQC to distinguish CH₂ (negative phase) from CH/CH₃

(positive phase).

Key Correlation: Identify the C-13a methine carbon (~59-60 ppm) correlated to the H-13a

proton. This anchors the chiral center.

HMBC (Heteronuclear Multiple Bond Correlation)
Objective: Bridge the quaternary carbons and establish the regiochemistry of the methoxy

groups. This is the "skeleton builder."

The "Methoxy Problem": In isoquinolines, methoxy groups are often crowded. HMBC

correlates the methoxy protons (e.g.,

3.85) to the aromatic carbon they are attached to (e.g., C-2,

147.5).

Ring Fusion Logic:

H-13a should show long-range correlations to C-1 (Ring A), C-8 (Ring C), and C-13 (Ring

C).

H-8 (Ring C) correlations to C-9 (Ring D) confirm the D-ring attachment.
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NOESY (Nuclear Overhauser Effect Spectroscopy)
Objective: Determine the relative stereochemistry (B/C ring fusion).

Mechanism: Natural Rotundine (L-THP) typically adopts a trans-quinolizidine conformation.

Diagnostic Signal: Look for NOE correlations between H-13a and axial protons at C-8 or C-6.

Trans-fusion: H-13a is usually axial. Strong NOE with H-1 (Ring A) and specific H-8 axial

protons.

Cis-fusion: Would show different spatial proximities.

Visualization of Connectivity Logic
The following diagram illustrates the specific HMBC and NOESY correlations required to

confirm the structure of Rotundine B.
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Caption: Key HMBC (blue) and NOESY (red) correlations defining the Rotundine B scaffold.
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Validated Spectral Data (Reference Table)
The following data represents the standard validated shifts for (-)-Tetrahydropalmatine in

CDCl₃. Use this table for direct comparison with your isolate.

Position
δH (ppm, Mult, J
Hz)

δC (ppm)
HMBC Correlations
(H to C)

1 6.63 (s) 108.6 C-2, C-3, C-4a, C-13a

2 - 147.5 -

3 - 147.3 -

4 6.74 (s) 111.4 C-2, C-3, C-4a, C-13a

5 3.15 (m), 2.65 (m) 29.1 C-4, C-4a, C-6

6 3.25 (m), 2.68 (m) 51.3 C-4a, C-8

8 4.23 (d, 15.6), 3.55 (d) 53.9
C-6, C-9, C-13a, C-

12a

9 - 145.0 -

10 - 144.0 -

13 3.20 (dd), 2.85 (dd) 36.2 C-13a, C-8, C-12a

13a 3.53 (dd, 11.0, 3.0) 59.3 C-1, C-8, C-13

OMe 3.88, 3.87, 3.85, 3.83 55.8-60.1 Ipsolateral Carbons

Note: Chemical shifts may vary by ±0.2 ppm depending on concentration and pH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://np-mrd.org/
https://www.benchchem.com/product/b1259213?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC9086320/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9086320/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9086320/
https://pubchem.ncbi.nlm.nih.gov/compound/Rotundine
https://www.rsc.org/suppdata/cc/c3/c3cc45611k/c3cc45611k.pdf
https://np-mrd.org/natural_products/NP0030764/
https://www.benchchem.com/product/b1259213/docs#structural-elucidation-of-rotundine-b-a-high-resolution-nmr-methodology
https://www.benchchem.com/product/b1259213/docs#structural-elucidation-of-rotundine-b-a-high-resolution-nmr-methodology
https://www.benchchem.com/product/b1259213/docs#structural-elucidation-of-rotundine-b-a-high-resolution-nmr-methodology
https://www.benchchem.com/product/b1259213/docs#structural-elucidation-of-rotundine-b-a-high-resolution-nmr-methodology
https://www.benchchem.com/product/b1259213?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1259213?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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and industry.
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